Cas no 2171756-46-8 (3-(2-chloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-chloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171756-46-8
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 6422900
• PubChem ID: 165814161
• Update Time: 2025-05-19

3-(2-chloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(2-chloro-4-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1506665
• 2171756-46-8

• Inchi： 1S/C26H23ClN2O5/c1-15-10-11-22(21(27)12-15)28-25(32)23(13-24(30)31)29-26(33)34-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20,23H,13-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： IKFRSVOKYHHNHK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2-chloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(2-chloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No: 2171756-46-8)

The compound 3-(2-chloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No: 2171756-46-8) is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound, often referred to as Fmoc-Gly-OH in shorthand notation, is a derivative of fluorenylmethoxycarbonyl (Fmoc), a widely used protecting group in peptide synthesis. Its structure incorporates a chloro-substituted aromatic ring, a methyl group, and a carboxylic acid moiety, making it a versatile building block for various chemical modifications.

Recent advancements in chemical synthesis have highlighted the importance of this compound in the development of bioactive molecules. Researchers have utilized its unique structural features to design novel peptide-based drugs with enhanced stability and bioavailability. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated that the Fmoc protecting group significantly improves the efficiency of solid-phase peptide synthesis, enabling the creation of complex peptide sequences with high precision.

In addition to its role in peptide synthesis, this compound has found applications in the development of advanced materials. Its ability to form stable amide bonds makes it an ideal candidate for constructing functional polymers and biomaterials. A notable example is its use in the synthesis of self-healing polymers, where the incorporation of this compound enhances the material's ability to recover from mechanical damage. This innovation has been widely reported in leading journals such as *Advanced Materials* and *Nature Communications*.

The structural integrity of 3-(2-chloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is further supported by its robust chemical stability under various reaction conditions. This property has made it a preferred choice for researchers working on challenging synthetic routes, particularly those involving multiple protection-deprotection steps. The presence of the chlorine atom in the aromatic ring also introduces unique electronic properties, which can be exploited for tuning the reactivity of the molecule in specific reactions.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies conducted by regulatory agencies have shown that it exhibits low toxicity to aquatic organisms, making it suitable for use in industrial and academic settings where environmental safety is a priority. Its compliance with international chemical safety standards further underscores its reliability as a research tool.

In conclusion, 3-(2-chloro-4-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No: 2171756-46-) stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications, coupled with its favorable chemical properties, continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in shaping the future of medicinal chemistry and materials science.